Cas no 849797-12-2 ((R)-Bupropion Hydrochloride)

• Product Name: (R)-Bupropion Hydrochloride
• CAS No: 849797-12-2
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.201g/mol
• CID: 989894
• PubChem ID: 73415905
• Update Time: 2024-12-09

(R)-Bupropion Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Bupropion Hydrochloride
• (R)-Bupropion D-Tartaric Acid Salt
• (R)-Bupropion hydrochloride salt
• 1-Propanone,1-(3-chlorophenyl)-2-[(1,1-dimethylethyl)amino]-,hydrochloride(),(2R)-
• (2R)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride
• 1-Propanone, 1-(3-chlorophenyl)-2-[(1,1-dimethylethyl)amino]-, hydrochloride, (2R)- (9CI)
• DTXSID901345543
• EN300-12607253
• 849797-12-2

• Inchi： 1S/C13H18ClNO.ClH/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;/h5-9,15H,1-4H3;1H/t9-;/m1./s1
• InChI Key： HEYVINCGKDONRU-SBSPUUFOSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(=O)[C@@H](C)NC(C)(C)C.Cl

Computed Properties

• Exact Mass: 275.084
• Monoisotopic Mass: 275.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Ionization Potential: 9.31 eV
• Density: 6.75 g/L at 101.3 MPa, 185 deg C